![molecular formula C20H20N4O3 B2709613 1-(4-(6-(Furan-2-yl)pyridazin-3-yl)piperazin-1-yl)-2-phenoxyethanone CAS No. 921528-93-0](/img/structure/B2709613.png)
1-(4-(6-(Furan-2-yl)pyridazin-3-yl)piperazin-1-yl)-2-phenoxyethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-(6-(Furan-2-yl)pyridazin-3-yl)piperazin-1-yl)-2-phenoxyethanone, also known as FPL-64176, is a novel compound that has been synthesized for scientific research purposes. This compound belongs to the class of piperazine derivatives and has shown potential in various scientific research applications.
Scientific Research Applications
Pharmacophore Model Validation
Barbaro et al. (2002) synthesized a series of compounds related to WB4101 by replacing the phenoxyethyl moiety with a N-alkyl piperazine bearing cyclic substituents including substituted or unsubstituted phenyl groups, pyridine, pyridazinone rings, and furoyl moieties. These compounds were assessed for their binding profile at alpha(1)- and alpha(2)-adrenoceptors. The study derived structure-activity relationships and validated a pharmacophore model for alpha(1)-adrenoceptor antagonists, identifying molecular structural moieties contributing to biological activity (Barbaro et al., 2002).
Antidepressant and Antianxiety Activities
Kumar et al. (2017) synthesized novel derivatives of 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine and evaluated their antidepressant and antianxiety activities. The compounds showed significant activity in Porsolt’s behavioral despair test and the plus maze method, indicating potential therapeutic applications (Kumar et al., 2017).
Synthesis and Antipsychotic Evaluation
Raviña et al. (2000) prepared a series of conformationally restricted butyrophenones with affinity for dopamine and serotonin receptors. These compounds were evaluated as antipsychotic agents through in vitro assays and showed potential as neuroleptic drugs (Raviña et al., 2000).
ACE Inhibitors from 5-Hydroxy Indanone Derivatives
Vulupala et al. (2018) designed and synthesized novel triazole derivatives and β-amino alcohol derivatives from 5-hydroxy indanone. These compounds were evaluated as angiotensin-converting enzyme (ACE) inhibitors, showing minimal toxicity and comparability to clinical drugs like Lisinopril, highlighting their potential in treating hypertension (Vulupala et al., 2018).
Dye-Sensitized Solar Cells Performance
Kim et al. (2011) studied phenothiazine derivatives with various conjugated linkers, including furan, for use in dye-sensitized solar cells. The furan-linked derivative showed a significant improvement in solar energy-to-electricity conversion efficiency, demonstrating the potential of furan derivatives in photovoltaic applications (Kim et al., 2011).
properties
IUPAC Name |
1-[4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-2-phenoxyethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O3/c25-20(15-27-16-5-2-1-3-6-16)24-12-10-23(11-13-24)19-9-8-17(21-22-19)18-7-4-14-26-18/h1-9,14H,10-13,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIGCRJXKJOHKIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NN=C(C=C2)C3=CC=CO3)C(=O)COC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-(6-(Furan-2-yl)pyridazin-3-yl)piperazin-1-yl)-2-phenoxyethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.